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For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling, storage, and

disposal of Californium-252 (Cf-252), a potent neutron-emitting isotope. Adherence to these

protocols is imperative to ensure the safety of all personnel and the environment.

Understanding the Hazard
Californium-252 is a synthetic radioactive element that presents a significant radiological

hazard primarily due to its spontaneous fission, which releases a high flux of neutrons and

gamma radiation.[1] One microgram of Cf-252 can emit up to 170 million neutrons per minute.

[1] It has a half-life of approximately 2.645 years.[1] Ingestion of Cf-252 can cause damage to

the skeleton and liver.[2] The primary modes of decay are alpha decay and spontaneous

fission, which also produces gamma radiation.[1]

Personal Protective Equipment (PPE)
The minimum required PPE for handling any open radioactive source, including in the event of

a breached Californium-252 source, is crucial for minimizing exposure and contamination.

Core PPE Requirements:

Disposable Gloves: Latex or nitrile gloves are generally suitable.[3]

Full-Length Lab Coat: Must be worn closed with sleeves rolled down.[3]
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Safety Glasses: Essential for all procedures, especially where there is a risk of splashing.[3]

Closed-Toe Shoes: Sandals or other open-toed shoes are strictly prohibited.[4]

For procedures with a higher risk of contamination, additional protective measures should be

considered, such as:

Double Gloving: Provides an extra layer of protection.

Tyvek Sleeve Protectors: Protects the wrists and arms from contamination.[3]

Shoe Covers: Prevents the spread of contamination outside the work area.[5]

Shielding and Safe Handling
The principles of time, distance, and shielding are paramount in minimizing radiation exposure.

Time: Minimize the duration of any handling procedure.[1]

Distance: Maximize the distance from the Cf-252 source whenever possible.[1] The use of

remote handling tools, such as tongs, is mandatory for unshielded sources.[6]

Shielding: Cf-252 requires robust shielding to protect against both neutron and gamma

radiation.[1]

Shielding Materials:

Effective shielding for Cf-252 typically involves a combination of materials:

High-Z materials (for gamma radiation): Lead, steel, and concrete are effective in attenuating

gamma rays.[6]

Hydrogenous materials (for neutrons): Materials with a high hydrogen content, such as

water, paraffin, and polyethylene, are necessary to thermalize (slow down) the fast neutrons

emitted by Cf-252.[7][8] Borated polyethylene is often used as it both thermalizes and

absorbs neutrons.
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Material
Half-Value Layer (HVL) for Cf-252
Neutrons

Polyethylene 1.85 cm

Lead 3.35 cm

HVL is the thickness of the material required to

reduce the intensity of the radiation by half.[9]

Dosimetry and Radiation Monitoring
Continuous monitoring of personnel exposure and the work environment is a critical component

of a comprehensive radiation safety program.

Personal Dosimetry: All personnel handling Cf-252 must wear whole-body and extremity

(ring) dosimeters to monitor their radiation dose.[6][10]

Bioassays: Urine assays may be required following any suspected inhalation or ingestion of

Cf-252 to assess internal contamination.[6]

Area Monitoring: A calibrated survey meter, such as a Geiger-Mueller counter, must be

operational in the work area at all times when Cf-252 is being handled to immediately detect

any contamination.[6] Regular wipe tests of surfaces are also necessary to check for

removable contamination.[6]

Dose Rate Information:

The dose equivalent rate from a Cf-252 source decreases with distance. The use of remote

handling tools significantly reduces personnel exposure.
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Source Quantity Distance Handling Tool
Estimated
Equivalent Dose
Rate

1 µg 1 meter - 0.024 mSv/h

1 mg 1 meter - 24 mSv/h

1 mg - 40 cm tongs 150 mSv/h

1 mg - 1-meter tongs 24 mSv/h

1 mg - 2-meter tongs 6 mSv/h

Data sourced from a

study on the transfer

of a 1 mg Cf-252

source.[11]

Transportation, Receipt, and Storage
The transportation of Cf-252 is strictly regulated and requires specialized packaging to ensure

safety.

Shipping Containers: Cf-252 is transported in Type-A shipping containers, which are

designed and tested to withstand normal transport conditions, including drops, impacts, and

water spray.[1][2][4] These containers typically have a steel outer shell and are filled with a

water-extended polyester (WEP) shielding material.[12]

Licensing: A Radioactive Materials (RAM) license issued by the appropriate regulatory body

is required to receive Cf-252.[2]

Workflow for Receiving and Storing a Cf-252 Source
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Receiving Protocol

Storage Protocol

Cf-252 Source Arrives in Type-A Container

Visually Inspect Container for Damage Damage Found?

Perform Wipe Test on Exterior of Container

Contamination Found?

Survey Container with Radiation Meter at Surface and 1m

Readings Exceed Limits?

Compare Survey Readings with Shipping Documents

Move to Secure, Designated Storage Area

Verify Storage Location Shielding is Adequate

Log Source into Radioactive Material Inventory

Restrict Access to Authorized Personnel Only

No

Quarantine Container

Yes

No

Yes

No

Yes

Notify Radiation Safety Officer (RSO) Immediately
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Incident Occurs

Immediate Actions

Assess the Situation

Response Protocols

Follow-Up

Spill, Source Breach, or Personnel Contamination

Alert all personnel in the immediate area

Evacuate non-essential personnel

Administer first aid if necessary

Is there a medical emergency?

Is there a fire?

No

Call 911
Then notify RSO

Yes

Is the spill contained?

No

Activate fire alarm
Evacuate
Call 911

Yes

Initiate Spill/Contamination Protocol

Yes

Contain spill
Notify RSO

No

Decontaminate personnel and area

Conduct incident investigation

Document the incident and report to authorities

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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